Cas no 4229-57-6 (3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine structure
4229-57-6 structure
Product Name:3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
CAS No:4229-57-6
MF:C9H12N6O3
MW:252.22998046875
CID:927961
PubChem ID:287000
Update Time:2025-04-19

3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
    • (2R,3S,5R)-5-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
    • 1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
    • 7-amino-3-(2-bromoethoxy)-4-chloroisocoumarin
    • 7-amino-3-(2-bromoethoxy)-4-chloro-isocoumarin
    • 7-amino-4-chloro-3-(2-bromoethoxy)isocoumarin
    • 8-aza-2'-deoxyadenosine
    • 8-aza-2-deoxyadenosine
    • 8-Aza-2'-deoxy-adenosine
    • Abe-cic
    • AC1L52C5
    • ACMC-20mrsy
    • AG-D-54789
    • CHEMBL153705
    • CTK4B4928
    • Isocoumarin, 6a
    • SureCN1271526
    • AB69417
    • 4229-57-6
    • NSC146368
    • (2R,3S,5R)-5-(7-AMINO-3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-3-YL)-2-(HYDROXYMETHYL)TETRAHYDROFURAN-3-OL
    • 5-(7-Amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • DTXSID60301782
    • NSC-146368
    • 5-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
    • 5-(5-amino-2,4,7,8,9-pentazabicyclo[4.3.0]nona-1,3,5,7-tetraen-9-yl)-2-(hydroxymethyl)oxolan-3-ol
    • Inchi: 1S/C9H12N6O3/c10-8-7-9(12-3-11-8)15(14-13-7)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H2,10,11,12)
    • InChI Key: SWPYSGBHZQYENP-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(CC1N1C2C(=C(N)N=CN=2)N=N1)O

Computed Properties

  • Exact Mass: 252.09726
  • Monoisotopic Mass: 252.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 2.11
  • Boiling Point: 651.9°C at 760 mmHg
  • Flash Point: 348°C
  • Refractive Index: 1.946
  • PSA: 132.2
  • LogP: -0.97460
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